![molecular formula C10H8N2O3 B2801561 3-Formyl-imidazo[1,2-a]pyridine-6-carboxylic acid methyl ester CAS No. 1126636-89-2](/img/structure/B2801561.png)
3-Formyl-imidazo[1,2-a]pyridine-6-carboxylic acid methyl ester
Overview
Description
3-Formyl-imidazo[1,2-a]pyridine-6-carboxylic acid methyl ester is a valuable heterocyclic scaffold in organic synthesis and pharmaceutical chemistry . It has the molecular formula C10H8N2O3 .
Synthesis Analysis
The synthesis of 3-Formyl-imidazo[1,2-a]pyridine-6-carboxylic acid methyl ester involves the use of readily available benzyl/allyl/propargyl halides and 2-amino pyridines as substrates via formimidamide chemistry . This method is devoid of caustic or expensive reagents, such as transition metal complexes .Molecular Structure Analysis
The molecular structure of 3-Formyl-imidazo[1,2-a]pyridine-6-carboxylic acid methyl ester is represented by the InChI code1S/C10H8N2O3/c1-15-10(14)7-2-3-9-11-4-8(6-13)12(9)5-7/h2-6H,1H3 . Chemical Reactions Analysis
The direct functionalization of this valuable scaffold has been considered as one of the most efficient strategies for the construction of imidazo[1,2-a]pyridine derivatives . This involves radical reactions for the direct functionalization of imidazo[1,2-a]pyridines through transition metal catalysis, metal-free oxidation, and photocatalysis strategies .Physical And Chemical Properties Analysis
The compound has a molecular weight of 204.19 . It is a solid at room temperature and should be stored at 4°C under nitrogen .Scientific Research Applications
Antibacterial Agents
Methyl 3-formylimidazo[1,2-a]pyridine-6-carboxylate has been investigated for its antibacterial properties. Researchers have synthesized derivatives with imidazo[1,2-a]pyridine-3-carboxylate cores and screened them for anti-proliferative activity against Streptococcus pneumoniae . Further studies could explore its efficacy against other bacterial strains.
Antitubercular Activity
In an acute tuberculosis (TB) mouse model, Methyl 3-formylimidazo[1,2-a]pyridine-6-carboxylate analogs demonstrated significant reductions in bacterial load. For instance, treatment with Q203 (a related compound) led to a 90% to 99.9% reduction in bacterial load after 4 weeks . Investigating this compound’s potential as an antitubercular agent is promising.
Cell Biology Research
Researchers have used Methyl 3-formylimidazo[1,2-a]pyridine-6-carboxylate in cell biology studies. Notably, it has been cited in publications related to Nature, Cell, and Cell Research . Its effects on cellular processes, signaling pathways, and gene expression warrant further exploration.
FtsZ Inhibitors
Docking studies have identified potential anti-FtsZ agents that bind to the Vitamin K3-binding region of FtsZ (a bacterial protein involved in cell division). While not directly related to Methyl 3-formylimidazo[1,2-a]pyridine-6-carboxylate, understanding its interactions with FtsZ could inform drug discovery efforts .
Safety and Hazards
Mechanism of Action
Target of Action
Mode of Action
Imidazo[1,2-a]pyridines have been reported to undergo various radical reactions for direct functionalization through transition metal catalysis, metal-free oxidation, and photocatalysis strategies .
Biochemical Pathways
Imidazo[1,2-a]pyridines are known to be valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry .
properties
IUPAC Name |
methyl 3-formylimidazo[1,2-a]pyridine-6-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N2O3/c1-15-10(14)7-2-3-9-11-4-8(6-13)12(9)5-7/h2-6H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XOISSYVAJVWIDN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CN2C(=NC=C2C=O)C=C1 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-formylimidazo[1,2-a]pyridine-6-carboxylate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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